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Compound of Interest

Coelenteramine 400a
Compound Name:
hydrochloride

Cat. No.: B3026292

Introduction

Coelenteramine 400a hydrochloride is a synthetic analog of coelenterazine and a
luminescent substrate for Renilla luciferase (Rluc).[1][2][3][4][5][6] Upon enzymatic oxidation by
Rluc, it emits a distinct blue light with a maximum emission wavelength of approximately 395
nm.[2][3][4][5][6][7][8] This specific spectral property makes it an ideal donor for
Bioluminescence Resonance Energy Transfer (BRET?) assays, a powerful technique for
monitoring protein-protein interactions in live cells.[7][9] In BRET?, Coelenteramine 400a is
commonly paired with green fluorescent protein (GFP) acceptors such as GFP2 and GFP10.[7]
[9] This application note provides a detailed protocol for the preparation of a Coelenteramine
400a hydrochloride stock solution for use in various research applications, particularly BRET?
assays for studying G protein-coupled receptor (GPCR) signaling.[7][9]

Physicochemical Properties and Solubility

A summary of the key quantitative data for Coelenteramine 400a hydrochloride is presented
in Table 1. This information is critical for accurate stock solution preparation and experimental
design.
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Property Value Source
CAS Number 2320429-05-6 [71[9][10]
Molecular Formula C26H21Ns0 « HCI [71[9][10]
Formula Weight 427.9 g/mol [71[9][10]
Purity >95% [71[10]
Appearance Crystalline solid [7][10]
UV/Vis Maximum (Amax) 246, 434 nm [71[10]

N DMF: 0.5 mg/mLDMSO: 0.5
Solubility (approx.) ) [71[9][10]
mg/mLEthanol: Slightly soluble

Storage (solid) -20°C, protect from light [71[11]

Stability (solid) > 4 years at -20°C [71[10]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 1 mM stock solution of Coelenteramine 400a
hydrochloride. It is highly recommended to prepare fresh solutions for optimal performance,
as the compound can be unstable in solution.[2]

Materials:

o Coelenteramine 400a hydrochloride (solid)

¢ Anhydrous ethanol (or methanol)

e Inert gas (e.g., argon or nitrogen)

» Sterile, amber microcentrifuge tubes or glass vials
o Calibrated micropipettes and sterile tips

e \ortex mixer
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e Analytical balance
Procedure:

o Equilibration: Before opening, allow the vial of Coelenteramine 400a hydrochloride to
warm to room temperature to prevent condensation.

e Weighing: In a suitable weighing vessel, carefully weigh out the desired amount of
Coelenteramine 400a hydrochloride using an analytical balance. For 1 mL of a 1 mM stock
solution, you will need 0.428 mg.

¢ Solvent Preparation: Dispense the required volume of anhydrous ethanol into a sterile,
amber microcentrifuge tube or glass vial. For a 1 mM stock, this will be 1 mL for every 0.428
mg of the compound.

 Inert Gas Purge: To minimize oxidation, purge the solvent with an inert gas (argon or
nitrogen) for 1-2 minutes.[10][12] Some suppliers note that DMSO may oxidize the
compound and should be avoided.[12]

o Dissolution: Add the weighed Coelenteramine 400a hydrochloride to the purged ethanol.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming to 60°C and sonication can aid in dissolution if needed.[2]

» Storage: Store the stock solution at -20°C in a tightly sealed, light-protected vial.[11] It is
recommended to prepare small aliquots to avoid repeated freeze-thaw cycles. For optimal
results, it is best to use the solution fresh.[2]

Application: BRET? Assay Workflow

Coelenteramine 400a hydrochloride is a key reagent in BRET? assays. The following
diagram illustrates a typical workflow for a BRET? experiment designed to investigate the
interaction between a GPCR and B-arrestin.
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Caption: Workflow for a GPCR BRET? assay.
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Signaling Pathway in BRET?

The diagram below illustrates the principle of BRET? for detecting the interaction between a
GPCR and B-arrestin upon ligand stimulation.

GPCR-Rluc

395 nm Photon Coelenteramine 400a 4. Interaction

5. BRET

B-arrestin-GFP |
I
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Click to download full resolution via product page

Caption: Principle of BRET? for GPCR-arrestin interaction.

Safety Precautions

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026292?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

This product is for research use only and not for human or veterinary use. It should be

considered hazardous until further information is available. Avoid ingestion, inhalation, and

contact with eyes and skin. Wash thoroughly after handling. Users should review the complete
Safety Data Sheet (SDS) provided by the manufacturer before use.[10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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